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Compound of Interest

Compound Name: DM-Nitrophen

Cat. No.: B1670827 Get Quote

For researchers and scientists at the forefront of drug development, the safe and efficient

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of DM-Nitrophen, a photolabile calcium chelator. By

adhering to these protocols, you can ensure the integrity of your experiments and the safety of

your laboratory personnel.

Essential Safety and Logistical Information
DM-Nitrophen, a member of the nitrophenol family and a derivative of EDTA, requires careful

handling due to its potential hazards. While a specific Safety Data Sheet (SDS) for DM-
Nitrophen is not widely available, safety protocols can be established based on data for

structurally related compounds such as nitrophenols and chelating agents.

Hazard Identification and Classification:

Based on analogous compounds, DM-Nitrophen should be treated as a substance that is

potentially harmful if swallowed, causes skin irritation, and causes serious eye irritation.[1] It

may also cause respiratory irritation.[1] Nitrophenols, as a class, can be toxic and may cause a

range of adverse health effects, including irritation to the skin, eyes, and respiratory tract.[2][3]

[4] High levels of exposure to some nitrophenols can interfere with the blood's ability to carry

oxygen.
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Proper storage is crucial to maintain the integrity of DM-Nitrophen. The compound should be

stored in a tightly sealed container in a cool, dry, and well-ventilated area. Specific storage

temperatures are critical for maintaining the chemical's stability.

Storage Condition Shelf Life

Powder

-20°C 3 years

4°C 2 years

In solvent

-80°C 6 months

-20°C 1 month

Data sourced from supplier information.

Personal Protective Equipment (PPE) for Handling
DM-Nitrophen
A multi-layered approach to personal protection is essential to minimize exposure and ensure

safety.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles with Side

Shields

Provides primary protection

against splashes and airborne

particles.

Face Shield

To be worn in conjunction with

safety goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of properly after

handling the chemical.

Body Protection Laboratory Coat or Gown

A flame-retardant and

chemical-resistant lab coat

should be worn and fully

buttoned to protect the skin

and personal clothing.

Respiratory Protection NIOSH-approved Respirator

A respirator with an

appropriate cartridge for

organic vapors and

particulates should be used

when handling the powder

outside of a certified chemical

fume hood or when

engineering controls are

insufficient to maintain

exposure below acceptable

limits.
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A systematic approach to handling DM-Nitrophen from receipt to disposal is critical for

laboratory safety and experimental success.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Ensure the container is tightly sealed.

2. Storage:

Store the compound according to the temperature guidelines in the table above.

Keep in a designated, clearly labeled area away from incompatible materials such as strong

oxidizing agents.

3. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood.

Use appropriate PPE as detailed in the table above.

To prepare a stock solution, carefully weigh the required amount of DM-Nitrophen powder.

Slowly add the powder to the desired solvent (e.g., DMSO or water) while stirring to ensure

complete dissolution.

If using water as the solvent, the solution should be filtered and sterilized before use.

4. Experimental Use:

When using DM-Nitrophen in experiments, always wear the appropriate PPE.

Work in a well-ventilated area.

Avoid generating aerosols.
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Be mindful of the light-sensitive nature of the compound and protect solutions from

unnecessary exposure to light to prevent premature photolysis.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., sand or vermiculite) and

place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

All materials used for cleanup should be treated as hazardous waste.

6. Disposal Plan:

All waste containing DM-Nitrophen, including unused solutions, contaminated labware, and

spill cleanup materials, must be disposed of as hazardous chemical waste.

Collect waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of DM-Nitrophen down the drain.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of DM-
Nitrophen in a laboratory setting.
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Caption: Workflow for the safe handling of DM-Nitrophen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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